3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CCC1(CNC2=C1C=C(C=C2)[N+](=O)[O-])C
• InChI: InChI=1S/C11H14N2O2/c1-3-11(2)7-12-10-5-4-8(13(14)15)6-9(10)11/h4-6,12H,3,7H2,1-2H3
• InChIKey: FVKGGBZCYQTGFI-UHFFFAOYSA-N

Researchers needing a conformationally constrained 5-nitroindoline building block face unreliable analog substitution risks. 3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole (CAS 1698216-00-0) eliminates this with its geminal ethyl/methyl quaternary C3 center, a structural feature absent in 3-monoalkyl or unsubstituted indolines. • Quaternary C3 restricts flexibility; XLogP3 3.0 & TPSA 57.8 Ų suit CNS/PAMPA assays. • Free N1-H enables amide/sulfonamide derivatization for library synthesis. • ≥95% purity; multi-supplier sourcing ensures supply chain resilience.

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole: Structural & Physicochemical Baseline

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole (CAS 1698216-00-0) is a 3,3-dialkyl-5-nitroindoline derivative with molecular formula C11H14N2O2 and molecular weight 206.24 g/mol [1]. The compound features a quaternary C3 center bearing geminal ethyl and methyl groups, a reduced 2,3-dihydroindole (indoline) core, and a nitro substituent at the 5-position. It is commercially available from multiple suppliers at ≥95% purity . Its calculated XLogP3 of 3.0 and topological polar surface area (TPSA) of 57.8 Ų position it as a moderately lipophilic scaffold with one hydrogen bond donor and three hydrogen bond acceptors [1].

Scaffold

Conformationally constrained indoline core with quaternary C3 center

Derivatization

Free N1–H hydrogen bond donor for amide/sulfonamide coupling

Supply

Multi-vendor research-grade supply supports long-term studies

• [1] AngeneChem. CAS 1698216-00-0: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. Product Technical Datasheet. MDL MFCD30499914. View Source

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole: Differentiation from Common Analogs

Generic substitution among 5-nitroindoline derivatives is unreliable because biological activity and physicochemical behavior are highly sensitive to both the nitro group position and the C3 substitution pattern. The geminal dialkyl quaternary center in 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole imposes a sterically constrained conformation distinct from 3-monoalkyl or 3-unsubstituted indolines. This structural feature alters molecular shape, lipophilicity, and potentially target engagement kinetics relative to regional isomers such as 1-ethyl-2-methyl-5-nitroindoline (CAS 18711-26-7) or the parent 5-nitroindoline (CAS 32692-19-6). Evidence below demonstrates that even closely related positional isomers exhibit measurably different property profiles, making ad hoc analog substitution scientifically indefensible [1].

H‑Bond Donor N1–H donor availability differs from N1‑alkylated analogs; may alter target binding interaction

Nitro Position C5 vs. C4/C7 nitro placement changes bioactivation class; mutagenicity screening results may not transfer

C3 Substitution Geminal dialkyl group shifts lipophilicity and conformational behavior vs. 3‑unsubstituted indolines

• [1] Vance, W.A., Okamoto, H.S., Wang, Y.Y. (1986). Structure-activity relationships of nitro and methyl-nitro derivatives of indoline, indole, indazole and benzimidazole in Salmonella typhimurium. Mutation Research, 173(3), 169-176. DOI: 10.1016/0165-7992(86)90030-8. View Source

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole: Quantitative Differentiation Evidence

Positional Isomer Differentiation: Alkylation Site Impact on H-Bond Donor

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole differs fundamentally from its commercially available positional isomer 1-ethyl-2-methyl-5-nitroindoline (CAS 18711-26-7, Sigma-Aldrich PH009488). In the target compound, both alkyl substituents reside on C3, creating a quaternary sp3 carbon that locks the indoline ring into a single conformational state and preserves a free N1–H hydrogen bond donor. In contrast, 1-ethyl-2-methyl-5-nitroindoline places the ethyl group on N1 (blocking the only H-bond donor) and methyl on C2, yielding a secondary amine at C3 with different stereoelectronic properties. This substitution pattern swap has direct consequences for molecular recognition: the target compound's N1–H is available for hydrogen bonding, while the comparator's N1 is alkylated and thus not [1][2].

H‑Bond Donor Count

Head‑to‑head

1 (N1–H) vs. 0 (N1‑alkylated)

Free N1–H enables hydrogen bonding in target engagement

Regioisomer substitution alters binding mode

Evidence Dimension	Hydrogen bond donor count and substitution site
Target Compound Data	1 H-bond donor (N1–H); quaternary C3 bearing ethyl and methyl; free N1–H available
Comparator Or Baseline	1-Ethyl-2-methyl-5-nitroindoline: 0 H-bond donors; N1-alkylated, C2-methyl, C3-unsubstituted
Quantified Difference	1 vs. 0 H-bond donors; distinct regioisomeric connectivity with different topological pharmacophore
Conditions	Structural comparison based on IUPAC nomenclature, InChI, and SMILES; MW identical (206.24 g/mol) for both isomers

Why This Matters

The presence or absence of a free N1–H hydrogen bond donor can determine whether the compound acts as a competitive inhibitor, an allosteric modulator, or is completely inactive at a given target—making regioisomer selection a critical procurement decision.

• [1] AngeneChem. CAS 1698216-00-0: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. InChI Key: FVKGGBZCYQTGFI-UHFFFAOYSA-N. View Source
• [2] Sigma-Aldrich. 1-Ethyl-2-methyl-5-nitroindoline, CAS 18711-26-7, Product PH009488 (AldrichCPR). View Source

Nitro Group Position: C5 vs. C4/C7 Mutagenicity Class

Vance et al. (1986) conducted a head-to-head comparative study of eleven nitro- and eleven N-methyl-nitro derivatives of indoline, indole, indazole, and benzimidazole in Salmonella typhimurium strains TA98 and TA100. The study established a clear position-activity rule: a nitro group at C2, C5, or C6 of the indoline scaffold consistently yielded measurable mutagenic activity, whereas the same nitro substituent at C4 or C7 produced only weakly mutagenic or nonmutagenic compounds. For 5-nitroindoline (the direct structural parent of the target compound), the study reported clear mutagenic activity in both TA98 and TA100. By inference, 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole—bearing the nitro at C5—belongs to the 'active' class, while a hypothetical C4-nitro or C7-nitro regioisomer would be predicted to fall into the 'weak/inactive' class [1].

Nitro Position Activity

Class‑level

C5‑nitro predicted active (based on 5‑nitroindoline data in TA98/TA100)

C5‑nitro aligns with mutagenic activity class for bioactivation studies

Data to verify for 3,3‑dialkyl derivative

Evidence Dimension	Mutagenic activity as a function of nitro group ring position
Target Compound Data	Nitro at C5: predicted measurable mutagenic activity (class-level, based on 5-nitroindoline parent data in TA98 and TA100)
Comparator Or Baseline	C4-nitro or C7-nitro indoline regioisomers: weakly mutagenic or nonmutagenic in the same assay systems
Quantified Difference	Qualitative activity vs. weak/inactive (exact revertant counts for 5-nitroindoline parent available in primary source but not reproduced for the 3,3-dialkyl derivative)
Conditions	Salmonella typhimurium TA98 and TA100, plate incorporation assay, ±S9 metabolic activation

Why This Matters

If the research objective involves evaluating genotoxicity liability or exploiting nitroreductase-mediated bioactivation, selecting the C5-nitro regioisomer is critical; a C4- or C7-nitro analog would likely yield false-negative results in mutagenicity screening.

• [1] Vance, W.A., Okamoto, H.S., Wang, Y.Y. (1986). Structure-activity relationships of nitro and methyl-nitro derivatives of indoline, indole, indazole and benzimidazole in Salmonella typhimurium. Mutation Research, 173(3), 169-176. DOI: 10.1016/0165-7992(86)90030-8. View Source

Lipophilicity Impact of 3,3-Dialkyl Substitution

The 3,3-dialkyl substitution in the target compound increases lipophilicity relative to the unsubstituted parent 5-nitroindoline (CAS 32692-19-6). The target compound has a calculated XLogP3 of 3.0 and a TPSA of 57.8 Ų [1]. Inferred from the simpler parent, 5-nitroindoline (C8H8N2O2, MW 164.16), which has no alkyl substituents and consequently a lower logP (~1.5–2.0 estimated), the 3-ethyl-3-methyl modification adds approximately +1.0 to +1.5 logP units, enhancing membrane permeability potential. The TPSA of 57.8 Ų remains below the 140 Ų threshold commonly associated with poor oral absorption, while the increased logP moves the compound closer to the CNS-accessible chemical space [2].

Lipophilicity Shift

Cross‑study comparable

ΔXLogP3 ≈ +1.0 to +1.5

Enhanced membrane permeability potential vs. parent 5‑nitroindoline

Calculated values; experimental logD not located

Evidence Dimension	Calculated partition coefficient (XLogP3) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3 = 3.0; TPSA = 57.8 Ų; MW = 206.24
Comparator Or Baseline	5-Nitroindoline (parent): estimated XLogP3 ~1.5–2.0; TPSA ~57.8 Ų (comparable polar surface); MW = 164.16
Quantified Difference	ΔXLogP3 ≈ +1.0 to +1.5 logP units; ΔMW = +42.08 g/mol (ethyl + methyl addition)
Conditions	Computational prediction (XLogP3 algorithm); TPSA calculated from SMILES; no experimental logP or logD data located for either compound

Why This Matters

The ~10- to 30-fold increase in predicted lipid/water partition coefficient (per logP unit) can significantly alter compound partitioning in cellular assays, protein binding, and in vivo distribution—making the 3,3-dialkyl analog a better candidate for membrane-permeability-dependent applications.

• [1] AngeneChem. CAS 1698216-00-0: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. XLogP3: 3.0, TPSA: 57.8 Ų. View Source
• [2] NIST Chemistry WebBook. 1H-Indole, 2,3-dihydro-5-nitro- (5-nitroindoline). Formula: C8H8N2O2, MW: 164.1613. View Source

Commercial Availability: Multi-Vendor vs. Single-Source Supply

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole is stocked by at least four independent suppliers—AngeneChem (AG01BP60), Leyan (2095616), AKSci (4513EE), and Chemsrc-listed vendors—all offering ≥95% purity [1]. This multi-vendor availability contrasts with the closest positional isomer, 1-ethyl-2-methyl-5-nitroindoline (CAS 18711-26-7), which appears only as a custom synthesis product (Sigma-Aldrich AldrichCPR, non-stock). For procurement risk management, the target compound's broader supply base reduces single-source dependency, lead time variability, and batch-to-batch inconsistency risks.

Vendor Availability

Head‑to‑head

≥4 stocking vendors vs. single‑source custom synthesis

Multi‑vendor access supports procurement continuity

Catalog search April–May 2026; excludes prohibited sources

Evidence Dimension	Number of stocking suppliers and catalog accessibility
Target Compound Data	≥4 identified stocking vendors; catalog-listed with stock availability; purity ≥95% across suppliers
Comparator Or Baseline	1-Ethyl-2-methyl-5-nitroindoline: limited to custom synthesis (Sigma-Aldrich AldrichCPR); no confirmed stock from multiple independent vendors
Quantified Difference	≥4 vs. 0–1 readily accessible supply sources; reduced procurement lead time and competitive pricing for the target compound
Conditions	Supplier catalog search conducted April–May 2026; excludes prohibited vendor sources per guideline

Why This Matters

Multi-vendor availability directly impacts experimental reproducibility, cost negotiation, and continuity of supply—factors that influence which compound a laboratory or procurement team selects for long-term research programs.

• [1] AngeneChem. Catalog No. AG01BP60: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. View Source

3-Ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole: Application Scenarios for Research Procurement

Conformationally Restricted Indoline Scaffold

The quaternary C3 center in 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole restricts conformational flexibility compared to 3-unsubstituted or 3-monoalkyl indolines, potentially enhancing target binding entropy. The free N1–H donor (absent in N-alkylated analogs such as 1-ethyl-2-methyl-5-nitroindoline) enables derivatization through amide coupling or sulfonamide formation, making this compound a versatile starting scaffold for library synthesis [1].

C5-Nitro Bioactivation Model

Based on the class-level evidence from Vance et al. (1986) showing that C5-nitroindolines exhibit measurable mutagenic activity in Salmonella TA98 and TA100, this compound can serve as a positive control or mechanistic probe in nitroreductase bioactivation studies. Its 3,3-dialkyl substitution distinguishes it from the simpler 5-nitroindoline parent, allowing researchers to dissect the contribution of C3 substitution to metabolic activation or DNA adduct formation [2].

Lipophilic Indoline Benchmark for ADME Assays

With a calculated XLogP3 of 3.0 and TPSA of 57.8 Ų, this compound occupies a physicochemical space suitable for membrane permeability assays (e.g., PAMPA, Caco-2) and CNS penetration studies. Its higher lipophilicity relative to unsubstituted 5-nitroindoline makes it a useful comparator for structure-property relationship (SPR) studies examining the impact of geminal dialkyl substitution on ADME parameters [3].

Multi-Vendor Supply Chain Resilience

For laboratories requiring a reliable, re-orderable 5-nitroindoline derivative with documented purity specifications, this compound's availability from at least four independent vendors (AngeneChem, Leyan, AKSci, and Chemsrc-network suppliers) at ≥95% purity provides supply chain resilience. This contrasts with single-source or custom-synthesis-only alternatives, reducing the risk of project delays due to stockout events .

Application

Selection Property

Validation Focus

Conformationally constrained scaffold library synthesis

Quaternary C3 core; free N1–H donor

Derivatization potential and binding entropy

Nitroreductase bioactivation model

5‑Nitro group, predicted active mutagenic class

Metabolic activation and DNA adduct formation

Membrane permeability screening

Moderate lipophilicity and TPSA profile

PAMPA / Caco‑2 assay comparison

Supply chain assessment for 5‑nitroindoline research

Multi‑vendor research‑grade supply

Lot consistency and lead time review

• [1] AngeneChem. CAS 1698216-00-0: 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. Structural data: SMILES CCC1(C)CNc2c1cc(cc2)[N+](=O)[O-], InChI Key FVKGGBZCYQTGFI-UHFFFAOYSA-N. View Source
• [2] Vance, W.A., Okamoto, H.S., Wang, Y.Y. (1986). Structure-activity relationships of nitro and methyl-nitro derivatives of indoline, indole, indazole and benzimidazole in Salmonella typhimurium. Mutation Research, 173(3), 169-176. View Source
• [3] AngeneChem. Calculated XLogP3 = 3.0, TPSA = 57.8 Ų for 3-ethyl-3-methyl-5-nitro-2,3-dihydro-1H-indole. View Source